Cas no 1805080-09-4 (Ethyl 2-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805080-09-4
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4870723
• Update Time: 2025-07-20

Ethyl 2-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)8-6(3-11)15-4-5(12)7(8)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： JNFONPGEERRWDF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=C(C(F)F)C(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805080-09-4)

Ethyl 2-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805080-09-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloro substituent and an ethyl carboxylate moiety, enhances its reactivity, making it invaluable for cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing novel drug candidates and crop protection agents. Researchers frequently search for terms like "pyridine-based intermediates", "difluoromethyl compounds", and "bromomethylation reactions", reflecting the growing interest in this chemical space. The compound’s CAS No. 1805080-09-4 is often queried in databases like SciFinder and Reaxys, underscoring its relevance in modern synthetic chemistry.

The versatility of Ethyl 2-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate extends to its use in medicinal chemistry, where it aids in the construction of kinase inhibitors and antiviral agents. Its difluoromethyl group is particularly noteworthy, as fluorination is a key strategy to improve metabolic stability and bioavailability in drug design. This aligns with trending topics such as "fluorine in drug discovery" and "green chemistry approaches", which dominate academic and industrial discussions.

From a synthetic perspective, the bromomethyl moiety in this compound enables facile functionalization via nucleophilic substitution or metal-catalyzed couplings, addressing common challenges in heterocycle diversification. Queries like "pyridine carboxylate synthesis" and "bromomethyl pyridine applications" highlight its utility in multistep organic transformations. Additionally, its chloro substituent offers a handle for further derivatization, catering to the demand for customized building blocks in high-throughput screening.

Environmental and regulatory considerations also shape the discourse around CAS No. 1805080-09-4. With increasing emphasis on sustainable chemistry, researchers explore solvent-free reactions and catalytic methods to incorporate this intermediate efficiently. Searches for "eco-friendly bromination" and "low-toxicity fluorination" reflect this shift, positioning the compound as a candidate for greener synthetic routes.

In summary, Ethyl 2-(bromomethyl)-5-chloro-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805080-09-4) embodies the intersection of innovation and practicality in organic synthesis. Its structural features and reactivity profile respond to contemporary needs in pharmaceutical R&D and agrochemical innovation, while its study aligns with global trends toward precision chemistry and sustainable practices.